Cas no 2158787-11-0 (3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid
• CAS No: 2158787-11-0
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5938566
• PubChem ID: 165589240
• Update Time: 2025-06-08

3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1628591
• 2158787-11-0
• 3-methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid
• 3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H20O2/c1-4-8(2)5-11(10(12)13)6-9(3)7-11/h8-9H,4-7H2,1-3H3,(H,12,13)
• InChI Key： OBPKZUBCSUDWER-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C)CC)CC(C)C1)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid

Comprehensive Analysis of 3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid (CAS No. 2158787-11-0)

3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid (CAS No. 2158787-11-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This cyclobutane derivative is characterized by its unique structural features, including a cyclobutane ring substituted with a methyl group and a 2-methylbutyl side chain, culminating in a carboxylic acid functional group. Its molecular formula, C₁₂H₂₂O₂, and precise stereochemistry make it a valuable intermediate in synthetic chemistry.

The compound's CAS number 2158787-11-0 serves as a critical identifier for researchers and regulatory bodies, ensuring accurate classification and traceability. In recent years, the demand for cyclobutane-based compounds has surged due to their applications in drug discovery, particularly in the development of bioactive molecules and small-molecule inhibitors. Users frequently search for terms like "3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid synthesis" or "CAS 2158787-11-0 applications," reflecting the growing interest in its utility.

One of the most compelling aspects of 3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid is its role in green chemistry initiatives. As industries shift toward sustainable practices, this compound's potential as a biodegradable intermediate has been explored. Researchers are investigating its use in eco-friendly polymers and renewable materials, aligning with global trends like the circular economy and carbon footprint reduction. These topics are frequently queried in search engines, underscoring their relevance to modern scientific discourse.

From a synthetic perspective, the carboxylic acid group in 3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid offers versatile reactivity, enabling transformations such as esterification, amidation, and reduction. These reactions are pivotal in constructing complex architectures for pharmaceutical APIs or flavor and fragrance compounds. Queries like "functionalization of cyclobutane carboxylic acids" or "CAS 2158787-11-0 derivatives" highlight the compound's adaptability in organic synthesis.

In the pharmaceutical sector, 3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid is studied for its potential as a chiral building block. Its rigid cyclobutane scaffold can impart conformational constraints to drug candidates, enhancing target selectivity and metabolic stability. This aligns with current industry focus on precision medicine and structure-activity relationships (SAR), topics frequently searched by medicinal chemists.

Analytical characterization of CAS No. 2158787-11-0 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a priority for manufacturers and end-users alike. Search trends reveal high interest in "analytical methods for cyclobutane derivatives" and "specifications of 3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid," emphasizing the need for reliable data.

In conclusion, 3-Methyl-1-(2-methylbutyl)cyclobutane-1-carboxylic acid (CAS No. 2158787-11-0) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural uniqueness, coupled with emerging roles in sustainability and drug development, positions it as a subject of ongoing research. By addressing user queries and industry trends, this overview aims to provide a comprehensive and SEO-optimized resource for professionals seeking in-depth information on this molecule.